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Compound of Interest

Compound Name: Sulfanilic acid

CAS No.: 97675-28-0

Cat. No.: B7769371

Get Quote

Introduction

The determination of nitrite (NO₂⁻) in soil is crucial for understanding the nitrogen cycle,

assessing soil fertility, and monitoring environmental conditions. Nitrite is an intermediate

product of both nitrification (oxidation of ammonium to nitrate) and denitrification (reduction of

nitrate to nitrogen gas). While typically present in low concentrations in well-aerated soils, its

accumulation can indicate specific microbial activities or anaerobic conditions.[1] The sulfanilic
acid method, often referred to as the Griess-Ilosvay or Griess reaction, is a widely used,

simple, and sensitive colorimetric technique for quantifying nitrite concentrations in various

sample types, including soil extracts.[2][3]

Principle of the Method

The determination of nitrite using sulfanilic acid is based on a two-step diazotization and

coupling reaction.[3] In an acidic medium, nitrite ions react with a primary aromatic amine, such

as sulfanilic acid, to form a diazonium salt. This diazonium salt is then coupled with another

aromatic compound, commonly N-(1-naphthyl)ethylenediamine dihydrochloride (NED), to

produce a stable, intensely colored azo dye.[3][4][5] The intensity of the resulting reddish-
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purple or magenta color is directly proportional to the nitrite concentration in the sample and

can be quantified spectrophotometrically.[2][6] The absorbance of the colored product is

typically measured at a wavelength between 520 and 550 nm.

Experimental Protocols
1. Soil Sample Extraction

Several methods can be employed to extract nitrite from soil samples. The choice of extraction

solution can influence the efficiency of nitrite recovery. Common extractants include potassium

chloride (KCl), calcium chloride (CaCl₂), and water.

a) Potassium Chloride (KCl) Extraction This is a common method for extracting various

inorganic nitrogen forms from soil.

Materials:

2 M Potassium Chloride (KCl) solution

Fresh, moist soil sample, sieved to remove large debris

Erlenmeyer flasks (50 mL)

Oscillating shaker

Filtration apparatus (e.g., Whatman No. 41 filter paper)

Procedure:

Weigh approximately 1.50 g of the prepared soil sample into a 50 mL Erlenmeyer flask.[6]

Add 15 mL of 2 M KCl solution to the flask.[6]

Shake the flask on an oscillating shaker for 15 minutes to ensure thorough mixing and

extraction.[6]

Immediately filter the soil suspension to obtain a clear extract.[6]
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The filtrate is now ready for nitrite analysis.

b) Calcium Chloride (CaCl₂) Extraction This method is also frequently used for the photometric

determination of nitrite.

Materials:

0.025 M Calcium Chloride (CaCl₂) solution

Fresh, moist soil sample

Glass bottle with a shaker

Activated charcoal (for soil tests)

Filtration apparatus

Procedure:

In a glass bottle, mix 50 g of the moist soil sample with 100 mL of 0.025 M CaCl₂ solution.

[1]

Add a small amount of activated charcoal to aid in clarification.[1]

Shake the mixture for 1 hour.[1]

Allow the suspension to settle and then filter to obtain a clear extract for analysis.[1]

2. Colorimetric Determination of Nitrite

This protocol is based on the Griess reaction.

Reagents:

Sulfanilamide Color Reagent: In a 1 L volumetric flask, add approximately 600 mL of

deionized water. Carefully add 100 mL of 85% phosphoric acid, 40 g of sulfanilamide, and

1 g of N-(1-naphthyl)ethylenediamine dihydrochloride (NED).[6] Stir until all components

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/analytical-chemistry/photometry-and-reflectometry/determination-of-nitrite-in-soils
https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/analytical-chemistry/photometry-and-reflectometry/determination-of-nitrite-in-soils
https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/analytical-chemistry/photometry-and-reflectometry/determination-of-nitrite-in-soils
https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/analytical-chemistry/photometry-and-reflectometry/determination-of-nitrite-in-soils
https://uwlab.soils.wisc.edu/wp-content/uploads/sites/17/2015/08/DNR_Nitrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


are dissolved, then dilute to the 1 L mark with deionized water. Store this reagent in a dark

bottle.[6]

Nitrite Stock Standard Solution (e.g., 100 mg/L NO₂⁻-N): Dissolve a precisely weighed

amount of dried sodium nitrite (NaNO₂) in deionized water.

Working Standard Solutions: Prepare a series of working standards by diluting the stock

solution to cover the expected concentration range of the samples.

Procedure:

Pipette a known volume (e.g., 5 mL) of the clear soil extract into a clean test tube or a

cuvette.[6]

Add a specific volume of the sulfanilamide color reagent to the extract. The ratio of sample

to reagent can vary, so consistency is key. For example, add 1 mL of the color reagent to 5

mL of the extract.

Mix the solution thoroughly and allow it to stand for a specified time (e.g., 10-20 minutes)

for the color to fully develop.[2]

Prepare a blank by using the extraction solution instead of the soil extract and following

the same procedure.

Measure the absorbance of the samples and standards against the blank at the

predetermined wavelength (typically around 520 nm) using a spectrophotometer.

Construct a calibration curve by plotting the absorbance of the standard solutions versus

their known concentrations.

Determine the nitrite concentration in the soil extracts from the calibration curve.

Data Presentation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://uwlab.soils.wisc.edu/wp-content/uploads/sites/17/2015/08/DNR_Nitrate.pdf
https://uwlab.soils.wisc.edu/wp-content/uploads/sites/17/2015/08/DNR_Nitrate.pdf
https://www.lovibond.com/tr/file-download/f124285_tr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Extraction Solution 2 N KCl or 0.025 M CaCl₂ [1][6]

Soil to Extractant Ratio 1.50 g soil to 15 mL KCl [6]

50 g soil to 100 mL CaCl₂ [1]

Extraction Time 15 minutes (KCl) [6]

1 hour (CaCl₂) [1]

Colorimetric Reagent
Sulfanilamide, NED,

Phosphoric Acid
[6]

Wavelength of Max.

Absorbance
~520 nm [6]

Linearity Range (Example) 0.2-8.0 µg/mL of nitrite [7]

Detection Limit (Example) 0.93 µg/mL [7]

Quantitation Limit (Example) 2.82 µg/mL [7]
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Caption: Experimental workflow for nitrite determination.
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Caption: Griess reaction signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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